Cas no 70118-99-9 (N-(3-Hydroxypyridin-4-yl)acetamide)
N-(3-Hydroxypyridin-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Hydroxypyridin-4-yl)acetamide
- 4-Acetamido-3-hydroxy-pyridin
- 4-acetylamino-pyridin-3-ol
- A-6559
- SCHEMBL9017873
- SB54174
- N-(3-Hydroxypyridin-4-yl)acetamide, AldrichCPR
- D74339
- 70118-99-9
- MFCD12922743
- DTXSID40631216
- AKOS006345503
- VCA11899
- FT-0711915
- CS-0081581
- DA-18808
-
- MDL: MFCD12922743
- Inchi: 1S/C7H8N2O2/c1-5(10)9-6-2-3-8-4-7(6)11/h2-4,11H,1H3,(H,8,9,10)
- InChI Key: OCYJPTFYALGHAX-UHFFFAOYSA-N
- SMILES: OC1C=NC=CC=1NC(C)=O
Computed Properties
- Exact Mass: 152.05900
- Monoisotopic Mass: 152.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 62.2Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 485.3±30.0 °C at 760 mmHg
- Flash Point: 247.3±24.6 °C
- PSA: 62.22000
- LogP: 0.81860
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
N-(3-Hydroxypyridin-4-yl)acetamide Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3-Hydroxypyridin-4-yl)acetamide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-(3-Hydroxypyridin-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H953643-25mg |
N-(3-Hydroxypyridin-4-yl)acetamide |
70118-99-9 | 25mg |
$190.00 | 2023-05-18 | ||
| TRC | H953643-50mg |
N-(3-Hydroxypyridin-4-yl)acetamide |
70118-99-9 | 50mg |
$305.00 | 2023-05-18 | ||
| TRC | H953643-100mg |
N-(3-Hydroxypyridin-4-yl)acetamide |
70118-99-9 | 100mg |
$471.00 | 2023-05-18 | ||
| TRC | H953643-250mg |
N-(3-Hydroxypyridin-4-yl)acetamide |
70118-99-9 | 250mg |
$821.00 | 2023-05-18 | ||
| abcr | AB262935-1 g |
N-(3-Hydroxypyridin-4-yl)acetamide |
70118-99-9 | 1g |
€831.00 | 2022-09-01 | ||
| Chemenu | CM310193-1g |
N-(3-Hydroxypyridin-4-yl)acetamide |
70118-99-9 | 95% | 1g |
$853 | 2022-06-10 | |
| Matrix Scientific | 048360-250mg |
N-(3-Hydroxypyridin-4-yl)acetamide |
70118-99-9 | 250mg |
$342.00 | 2021-06-27 | ||
| Chemenu | CM310193-1g |
N-(3-Hydroxypyridin-4-yl)acetamide |
70118-99-9 | 95% | 1g |
$853 | 2021-08-18 | |
| abcr | AB262935-1g |
N-(3-Hydroxypyridin-4-yl)acetamide; . |
70118-99-9 | 1g |
€976.00 | 2025-04-17 | ||
| A2B Chem LLC | AI55175-25mg |
N-(3-Hydroxypyridin-4-yl)acetamide |
70118-99-9 | 25mg |
$617.00 | 2023-12-30 |
N-(3-Hydroxypyridin-4-yl)acetamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-(3-Hydroxypyridin-4-yl)acetamide
Recent Advances in the Study of N-(3-Hydroxypyridin-4-yl)acetamide (CAS: 70118-99-9) in Chemical Biology and Pharmaceutical Research
N-(3-Hydroxypyridin-4-yl)acetamide (CAS: 70118-99-9) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of targeting specific enzymatic pathways and modulating biological activity. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
One of the key areas of investigation has been the synthesis and structural optimization of N-(3-Hydroxypyridin-4-yl)acetamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthetic route for this compound, which has facilitated further pharmacological evaluations. The study also explored the compound's stability under various physiological conditions, providing critical insights for its potential use in drug formulations.
In terms of biological activity, recent research has identified N-(3-Hydroxypyridin-4-yl)acetamide as a promising inhibitor of certain kinases involved in inflammatory pathways. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound exhibits significant anti-inflammatory effects in murine models, with a favorable safety profile. These findings suggest its potential as a lead compound for developing new anti-inflammatory therapeutics.
Another notable development is the exploration of N-(3-Hydroxypyridin-4-yl)acetamide in oncology. A 2024 paper in Cancer Research reported that the compound can selectively inhibit the proliferation of certain cancer cell lines, particularly those with mutations in the PI3K/AKT/mTOR pathway. Mechanistic studies indicated that the compound induces apoptosis via mitochondrial dysfunction, offering a novel approach to targeting resistant cancer cells.
Despite these promising results, challenges remain in the clinical translation of N-(3-Hydroxypyridin-4-yl)acetamide. Pharmacokinetic studies have shown that the compound has moderate bioavailability, necessitating further optimization to improve its drug-like properties. Additionally, more extensive toxicological evaluations are required to ensure its safety for human use.
In conclusion, N-(3-Hydroxypyridin-4-yl)acetamide (CAS: 70118-99-9) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should focus on addressing the current limitations and advancing the compound toward clinical development.
70118-99-9 (N-(3-Hydroxypyridin-4-yl)acetamide) Related Products
- 261928-52-3(N-(8-Hydroxy-7-quinolinyl)acetamide)
- 873914-30-8(Propanamide,N-(3-hydroxy-4-pyridinyl)-2-methyl-)
- 169205-93-0(N-(3-Hydroxy-pyridin-4-yl)-2,2-dimethyl-propionamide)
- 78156-36-2(N-(5-hydroxy-3-pyridinyl)-Acetamide)
- 142222-83-1(3-Pyridinol, 4-(propylamino)-, hydrochloride (1:1))
- 142222-84-2(3-Pyridinol, 4-(ethylamino)-, hydrochloride (1:1))
- 194022-43-0(Acetamide, 2-chloro-N-(3-hydroxy-4-pyridinyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)